2-(4-(isopropylsulfonyl)phenyl)-N-(thiophen-3-ylmethyl)acetamide
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Description
2-(4-(isopropylsulfonyl)phenyl)-N-(thiophen-3-ylmethyl)acetamide is a useful research compound. Its molecular formula is C16H19NO3S2 and its molecular weight is 337.45. The purity is usually 95%.
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Scientific Research Applications
Molecular Docking and Structure Analysis
The scientific research surrounding compounds structurally related to 2-(4-(isopropylsulfonyl)phenyl)-N-(thiophen-3-ylmethyl)acetamide has primarily focused on their synthesis, molecular structure, and potential applications in medical science, particularly in the context of anticancer activities. For instance, a related compound, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, was synthesized and its structure elucidated through various spectroscopic techniques. The anticancer activity of this compound was confirmed by in silico modeling, targeting the VEGFr receptor, which suggests potential applications in cancer therapy (Gopal Sharma et al., 2018).
Corrosion Inhibition
Another area of research involves the synthesis of derivatives, such as 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives, and their evaluation as corrosion inhibitors. These compounds have been tested with steel in acidic and oil medium environments, demonstrating promising inhibition efficiencies, which could be beneficial for industrial applications to prevent corrosion (A. Yıldırım & M. Cetin, 2008).
Synthesis and Antimicrobial Activity
Further research includes the synthesis of novel 2-mercaptobenzimidazole derivatives, including compounds with structures similar to this compound. These compounds have been tested for their antimicrobial activity against various bacteria and fungi, showing excellent activity against a panel of microorganisms. This suggests potential applications in developing new antimicrobial agents (Poonam Devi et al., 2022).
Properties
IUPAC Name |
2-(4-propan-2-ylsulfonylphenyl)-N-(thiophen-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3S2/c1-12(2)22(19,20)15-5-3-13(4-6-15)9-16(18)17-10-14-7-8-21-11-14/h3-8,11-12H,9-10H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFDPZOSOGPFHKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)NCC2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.